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Compound of Interest

Compound Name: 1-(4-Bromophenyl)cyclopropanol

Cat. No.: B188281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chiral cyclopropanol moieties are valuable structural motifs in medicinal chemistry and drug

development, often imparting unique conformational constraints and metabolic stability to

bioactive molecules. The 1-arylcyclopropanol scaffold, in particular, serves as a key

intermediate in the synthesis of various pharmaceutical agents. This document provides

detailed application notes and protocols for the asymmetric synthesis of chiral 1-(4-
Bromophenyl)cyclopropanol, a versatile building block for further chemical elaboration.

The described methodology focuses on a catalytic asymmetric Simmons-Smith

cyclopropanation of a silyl enol ether precursor. This approach offers a reliable route to

enantioenriched tertiary cyclopropanols with high stereocontrol. The protocol is designed to be

accessible to researchers with a solid background in synthetic organic chemistry.

Key Features:
High Enantioselectivity: The protocol is optimized to achieve high enantiomeric excess (ee)

of the target chiral cyclopropanol.

Reproducible Protocol: Detailed step-by-step instructions are provided to ensure

reproducibility.
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Versatile Building Block: The synthesized chiral 1-(4-Bromophenyl)cyclopropanol can be

used in a variety of subsequent chemical transformations.

Clear Analytical Guidance: A protocol for the determination of enantiomeric excess using

chiral High-Performance Liquid Chromatography (HPLC) is included.

Experimental Workflow
The overall synthetic strategy involves two main stages: the preparation of the silyl enol ether

from 4-bromoacetophenone and the subsequent catalytic asymmetric Simmons-Smith

cyclopropanation to yield the chiral product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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